Cas no 1783382-30-8 (5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1783382-30-8
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6603313
• PubChem ID: 84629621
• Update Time: 2025-10-21

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1783382-30-8
• EN300-743415
• 5-bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C11H14BrN/c1-7-5-9-8(11(13)6-7)3-2-4-10(9)12/h2-4,7,11H,5-6,13H2,1H3
• InChI Key： LJMUWOAKHPAFEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C)CC2N

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1783382-30-8): A Versatile Intermediate in Pharmaceutical Research

5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1783382-30-8) is a brominated tetralin derivative that has gained significant attention in medicinal chemistry and drug discovery. This compound, with its unique structural features combining a bromine substituent and an amine functional group on a partially hydrogenated naphthalene core, serves as a valuable building block for the synthesis of various biologically active molecules.

The 5-bromo-3-methyl-tetralin-1-amine structure offers multiple points for chemical modification, making it particularly useful in structure-activity relationship (SAR) studies. Researchers have utilized this compound in the development of novel central nervous system (CNS) active compounds, given the privileged structure of tetralin derivatives in neuropharmacology. The presence of the bromine atom at position 5 provides an excellent handle for further functionalization through cross-coupling reactions, while the primary amine at position 1 allows for amide bond formation or reductive amination.

Recent trends in pharmaceutical research have highlighted the importance of tetralin-based scaffolds in drug design, particularly for targeting G protein-coupled receptors (GPCRs) and neurotransmitter transporters. The 5-bromo-3-methyl substitution pattern in this compound offers steric and electronic properties that can significantly influence binding affinity and selectivity in these biological targets. This has led to increased demand for high-purity 1783382-30-8 from contract research organizations and academic laboratories working on next-generation therapeutics.

From a synthetic chemistry perspective, 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine presents interesting challenges and opportunities. The compound's stability under various reaction conditions has been extensively studied, with particular attention to the preservation of the amine functionality during transformations. Recent publications have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where the bromo substituent serves as an excellent leaving group for Suzuki, Heck, and Buchwald-Hartwig couplings.

The pharmaceutical industry's growing interest in small molecule modulators of protein-protein interactions has further elevated the importance of compounds like 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine. Its rigid yet flexible structure allows for optimal positioning of pharmacophores in binding pockets, making it a valuable scaffold for fragment-based drug discovery. Several research groups have reported using this compound as a starting material for libraries targeting kinases and epigenetic regulators.

Quality control of CAS 1783382-30-8 is crucial for research applications, with HPLC purity typically exceeding 98%. The compound's characterization data, including ¹H NMR, ¹³C NMR, and mass spectra, are well-documented in the literature, facilitating its identification and use in synthetic workflows. Storage recommendations generally suggest keeping the compound under inert atmosphere at low temperatures to preserve the amine group's reactivity.

In the context of green chemistry initiatives, synthetic routes to 5-Bromo-3-methyl-tetralin-1-amine have been optimized to reduce environmental impact. Recent advancements include catalytic bromination methods and atom-economical amination protocols that minimize waste generation. These developments align with the pharmaceutical industry's increasing focus on sustainable synthesis of key intermediates.

The commercial availability of 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine from specialty chemical suppliers has expanded in recent years, reflecting its growing importance in drug discovery. Pricing trends indicate stable demand, with bulk quantities available for large-scale medicinal chemistry programs. The compound's safety profile and handling procedures are well-established, following standard laboratory protocols for amine-containing compounds.

Looking forward, the versatility of 1783382-30-8 suggests continued relevance in pharmaceutical research. Emerging applications include its use in the synthesis of fluorescent probes for biological imaging and as a precursor for metal-organic frameworks (MOFs) with potential drug delivery applications. The compound's unique combination of aromatic and aliphatic character makes it particularly interesting for these cutting-edge applications.

For researchers working on neurodegenerative diseases, the tetralin-1-amine core of this compound offers structural similarities to several clinically relevant pharmacophores. This has spurred interest in using 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine as a starting point for the development of novel neuroprotective agents. Several patent applications have recently disclosed derivatives of this compound with potential activity against protein misfolding disorders.

In analytical chemistry applications, 5-bromo-3-methyl substituted tetralins have shown utility as internal standards and reference materials for mass spectrometry-based quantification methods. The bromine isotope pattern provides a distinctive mass spectral signature that facilitates unambiguous identification in complex mixtures, making CAS 1783382-30-8 valuable for method development and validation.

The compound's physicochemical properties, including logP, pKa, and solubility parameters, have been carefully characterized to support drug discovery applications. These data are particularly valuable for computational chemists developing QSAR models and conducting molecular docking studies. The balanced lipophilicity of 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine makes it an attractive scaffold for optimizing drug-like properties in lead optimization campaigns.

Supply chain considerations for 1783382-30-8 have become increasingly important, with multiple suppliers now offering the compound with guaranteed purity and detailed certificates of analysis. The growing pharmaceutical outsourcing trend has created opportunities for specialized manufacturers to provide custom synthesis and scale-up services for this intermediate and its derivatives.

In educational settings, 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine serves as an excellent example for teaching advanced organic synthesis concepts. Its preparation involves key reactions such as electrophilic aromatic substitution, reduction chemistry, and protection/deprotection strategies, making it a valuable case study for graduate-level organic chemistry courses.

Recent publications have highlighted novel synthetic applications of 5-bromo-3-methyl-tetralin-1-amine, including its use in continuous flow chemistry setups and photochemical transformations. These modern synthetic approaches leverage the compound's stability and reactivity to create complex molecular architectures with potential biological activity.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 5-Bromo-3-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS 1783382-30-8) will remain important tools for medicinal chemists. Its combination of synthetic versatility and drug-like properties ensures its ongoing relevance in the discovery of new therapeutic agents across multiple disease areas.